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Abstract

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, analysis, and potential applications of calcium sulfamate (CAS 13770-92-8). While
specific signaling pathways for this inorganic salt are not extensively documented, this guide
explores the known biological activities of the sulfamate moiety and the physiological roles of
calcium ions. This document aims to serve as a foundational resource for professionals in
research and development who are interested in the applications and characteristics of
calcium sulfamate.

Physicochemical Properties

Calcium sulfamate is a white crystalline solid that is soluble in water.[1] It is the calcium salt of
sulfamic acid.[1] Due to its chemical nature, it decomposes at high temperatures rather than
exhibiting distinct melting and boiling points.

Table 1: Physicochemical Properties of Calcium Sulfamate
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Property Value Reference(s)
CAS Number 13770-92-8 [21[31[4][5]
Molecular Formula CaHaN206S:2 [21[3]1[41[5]
Molecular Weight 232.25 g/mol [21[31[4]
Appearance White crystalline solid [1][6]

Solubility in Water

638 g/L at 20°C

[5]17]

Density 2.08 g/cm3 at 20°C [51[71I8]

Melting Point Not Applicable (decomposes) [5]

Boiling Point Not Applicable [5]

IUPAC Name calcium;disulfamate [2][4]
Calcium disulphamate,

Synonyms Bisamidosulfuric acid calcium [2][5]

salt, Calcium amidosulfate

Synthesis and Experimental Protocols

The primary method for synthesizing calcium sulfamate is through aqueous precipitation,

which involves the neutralization reaction between sulfamic acid and a suitable calcium salt,

such as calcium carbonate or calcium hydroxide.

General Aqueous Precipitation Protocol

» Reactant Preparation: Prepare an aqueous solution of sulfamic acid. Separately, prepare a

slurry of calcium carbonate in water.

» Reaction: Slowly add the sulfamic acid solution to the calcium carbonate slurry with constant

stirring. The reaction is exothermic, and carbon dioxide gas will be evolved.

o CaCOs + 2H3NSOs - Ca(H2NSOs)2 + H20 + COz2

e Completion and pH Adjustment: Continue stirring until the evolution of carbon dioxide

ceases. The final pH of the solution should be monitored to ensure the reaction has gone to
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completion.[1]

o Crystallization: The resulting calcium sulfamate solution can be concentrated by heating to
induce crystallization. Slow evaporation of the water will yield purer crystals.[1]

« |solation and Drying: The crystals are then isolated by filtration, washed with a small amount
of cold water, and dried in an oven at a moderate temperature to remove residual moisture.

Analytical Methodologies

The analysis of calcium sulfamate typically involves the quantification of its constituent ions,
calcium and sulfamate.

Table 2: Analytical Techniques for Calcium Sulfamate
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Analyte

Method

Brief Protocol

Calcium lon (Caz*)

lon-Selective Electrode (ISE)

A calcium ion-selective
electrode is used to measure
the potential difference in a
solution containing the
dissolved calcium sulfamate
sample. The potential is
logarithmically proportional to
the calcium ion activity.
Calibration with standard
calcium solutions is required

for accurate quantification.[3]

Potentiometric Titration

The calcium content can be
determined by complexometric
titration with a standardized
solution of
ethylenediaminetetraacetic
acid (EDTA). A calcium ion-
selective electrode or a
suitable colorimetric indicator
is used to detect the endpoint
of the titration.[3]

Sulfamate lon (SOsNHz27)

Titration with Nitrous Acid

The sulfamate ion can be
quantified by titration with a
standardized solution of
sodium nitrite in an acidic
medium. The reaction releases
nitrogen gas, and the endpoint
can be detected

potentiometrically.[3]

Structural Analysis

Raman Spectroscopy

Raman spectroscopy can be
used to probe the vibrational
modes of the sulfamate anion,
providing information on the S-
N and S-O stretching and
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bending modes.[3] While
specific spectra for calcium
sulfamate are not readily
available in the literature, data
for related calcium sulfate
compounds can provide a

basis for interpretation.

Reactivity and Stability

Calcium sulfamate is stable under normal conditions. However, it is susceptible to thermal

decomposition at elevated temperatures.[3] The decomposition of sulfamic acid begins at

205°C, suggesting that its calcium salt will also decompose rather than melt.[3] Hazardous

decomposition products include sulfur oxides. Incompatible materials include strong oxidizing

agents.[9]

Safety and Handling

According to available Safety Data Sheets (SDS), calcium sulfamate is classified as causing

serious eye irritation (H319).[8]

Table 3: Safety and Handling Precautions

Precautionary Statement Code

Description

Prevention P264

Wash hands and any exposed

skin thoroughly after handling.

Wear protective gloves,
P280 protective clothing, and

eye/face protection.[8]

Response P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[8]
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Biological and Pharmacological Context

While there is a lack of specific studies on the biological signaling pathways of calcium
sulfamate, the bioactivity of the sulfamate functional group and the role of calcium ions are
well-documented in various biological processes.

The Sulfamate Moiety in Drug Development

The sulfamate group is a key pharmacophore in a range of therapeutic agents. Its ability to
mimic a sulfate group and participate in hydrogen bonding allows it to interact with various
biological targets.

Biological Targets

Carbonic Anhydrases
(e.g., CAIX, CAXII)

Therapeutic Applications

Sulfamate Moiety Leads to |

Inhibition Anticancer Agents

Sulfamate -
(-O-SO2NHz2) w

Leads to

Basis for Antiepileptic Drugs

(e.g., Topiramate)

Click to download full resolution via product page
Caption: Biological targets and therapeutic applications of the sulfamate moiety.

Sulfamate-containing compounds have been investigated as potent inhibitors of carbonic
anhydrases, which are involved in pH regulation and are overexpressed in some tumors.[2][4]
They are also known to inhibit steroid sulfatase, an enzyme implicated in hormone-dependent
cancers.[1] Furthermore, sulfamate derivatives are being explored as novel antibiotics through
the inhibition of aminoacyl-tRNA synthetases.[2]
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The Role of Calcium lons in Cellular Signaling

As a source of calcium ions, calcium sulfamate can influence a multitude of physiological
processes. Calcium is a ubiquitous second messenger that plays a critical role in signal
transduction pathways, leading to various cellular responses.

Extracellular Ca2+

on Channels

Intracellular Caz*
(Cytosol)

Calmodulin

Activation of
Downstream Effectors

Cellular Responses

(e.g., Gene Expression,
Muscle Contraction,
Neurotransmitter Release)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b079793?utm_src=pdf-body
https://www.benchchem.com/product/b079793?utm_src=pdf-body-img
https://www.benchchem.com/product/b079793?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1.

Sulfamates in drug design and discovery: Pre-clinical and clinical investigations - PubMed

[pubmed.ncbi.nim.nih.gov]

2
3
4
e 5.
6
7
8
9

. Sulfamates and their therapeutic potential - PubMed [pubmed.ncbi.nim.nih.gov]
. Calcium sulfamate | 13770-92-8 | Benchchem [benchchem.com]

. researchgate.net [researchgate.net]

academic.oup.com [academic.oup.com]

. academic.oup.com [academic.oup.com]
. Cas 13770-92-8,CALCIUM SULFAMATE | lookchem [lookchem.com]
. echemi.com [echemi.com]

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Calcium Sulfamate
(CAS 13770-92-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079793#calcium-sulfamate-cas-13770-92-8-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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